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Compound of Interest

Compound Name: 1-Octanethiol

CAS No.: 94805-33-1

Cat. No.: B7769641

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Gold nanoparticles (AuNPs) are central to many advancements in nanotechnology due to their

distinct optical and electronic properties.[1] The ability to modify their surface chemistry is

critical for tailoring their function for specific applications, ranging from biomedical imaging and

drug delivery to catalysis and sensing.[1][2] Functionalization with alkanethiols, such as 1-
octanethiol, is a fundamental technique used to impart stability and control the surface

hydrophobicity of AuNPs.

The process relies on the strong, stable covalent bond formed between the sulfur atom of the

thiol group and the gold surface, creating a self-assembled monolayer (SAM).[1][3] This robust

coating displaces weaker stabilizing agents, like citrate, and prevents the nanoparticles from

aggregating. The eight-carbon alkyl chain of 1-octanethiol renders the nanoparticle surface

hydrophobic, making them soluble in nonpolar organic solvents. This property is essential for

applications requiring interaction with lipid membranes or for use as building blocks in complex

nanostructures.[4][5] These functionalized AuNPs can also be used in combination with
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hydrophilic ligands to create amphiphilic nanoparticles, a key component in various drug

delivery systems.[4]

Key Applications
Drug Delivery: Octanethiol-functionalized AuNPs can be co-functionalized with hydrophilic

ligands to create amphiphilic nanoparticles. These particles can passively permeate cell

membranes, making them effective carriers for intracellular drug delivery.[4][6]

Nanomaterial Synthesis: The hydrophobic surface allows for controlled assembly and

organization of nanoparticles in organic media, serving as building blocks for more complex

materials.[7]

Sensors and Electronics: The formation of ordered self-assembled monolayers on gold

surfaces is critical in the development of chemical sensors and nanoelectronic components.

[8]

Stabilizers: The alkanethiol monolayer provides exceptional stability, protecting the gold core

from harsh chemical environments and preventing aggregation.[9]

Experimental Protocols
Two primary methods are presented for the functionalization of gold nanoparticles with 1-
octanethiol: a two-step ligand exchange process on pre-synthesized AuNPs and a one-step

direct synthesis method.

This method involves the initial synthesis of water-soluble, citrate-stabilized AuNPs, followed by

the replacement of the citrate ions with 1-octanethiol.

Part A: Synthesis of Citrate-Capped Gold Nanoparticles (Turkevich-Frens Method)[10]

Materials:

Hydrogen tetrachloroaurate (HAuCl₄) solution (1.0 mM)

Trisodium citrate dihydrate solution (1% w/v)

Ultrapure water (18.2 MΩ·cm)
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Aqua regia (for cleaning glassware)

Erlenmeyer flask, stirring hotplate, magnetic stir bar

Procedure:

In a meticulously cleaned Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCl₄ solution to a

vigorous boil while stirring.[10]

Rapidly inject 2 mL of 1% trisodium citrate solution into the boiling HAuCl₄ solution.[10]

Observe the color change from pale yellow to colorless, then to a deep wine-red, which

indicates the formation of AuNPs.[10]

Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.

Remove the flask from heat and allow it to cool to room temperature.

Store the resulting citrate-capped AuNPs at 4°C.

Part B: Ligand Exchange with 1-Octanethiol

Materials:

Citrate-capped AuNP solution (from Part A)

1-Octanethiol (C₈H₁₇SH)

Ethanol or another suitable organic solvent

Microcentrifuge tubes

Procedure:

Prepare a stock solution of 1-octanethiol in ethanol. A significant molar excess of the thiol is

required.

In a microcentrifuge tube, mix the aqueous citrate-capped AuNP solution with the ethanolic

1-octanethiol solution. The phase transfer of AuNPs from the aqueous to the organic layer
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can be observed.

Incubate the mixture at room temperature with vigorous shaking or stirring for 12-24 hours to

facilitate complete ligand exchange.[2]

Purify the functionalized AuNPs by centrifugation. The speed and duration will depend on

nanoparticle size (e.g., 10,000 x g for 30 minutes for ~20 nm particles).

Carefully remove the supernatant containing excess thiol and displaced citrate.

Resuspend the nanoparticle pellet in a suitable organic solvent like toluene or chloroform.

Repeat the centrifugation and resuspension steps 2-3 times to ensure purity.
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Protocol 1: Two-Step Ligand Exchange Workflow

1. Boil 1.0 mM HAuCl₄ Solution

2. Rapidly Inject
1% Trisodium Citrate

3. AuNP Formation
(Color change to red)

4. Cool to Room Temperature
(Citrate-Capped AuNPs)

5. Mix AuNPs with
1-Octanethiol in Ethanol

 Part A
Product

6. Incubate 12-24h
(Ligand Exchange)

7. Purify via Centrifugation

8. Resuspend in Organic Solvent
(Octanethiol-AuNPs)

Click to download full resolution via product page

Caption: Workflow for 1-octanethiol functionalization via ligand exchange.
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This method produces 1-octanethiol stabilized AuNPs directly in a two-phase system, resulting

in nanoparticles that are soluble in organic solvents.[11][12]

Materials:

Hydrogen tetrachloroaurate (HAuCl₄)

Tetraoctylammonium bromide (TOAB)

1-Octanethiol (C₈H₁₇SH)

Sodium borohydride (NaBH₄)

Toluene and water (for two-phase system)

Ethanol (for washing)

Procedure:

Prepare an aqueous solution of HAuCl₄.

In a flask, dissolve the phase transfer catalyst, TOAB, in toluene.

Combine the aqueous HAuCl₄ solution with the TOAB/toluene solution and stir vigorously

until the gold salt is completely transferred to the organic phase, indicated by the aqueous

phase becoming colorless and the organic phase turning orange/red.[12]

Add 1-octanethiol to the organic phase while stirring.

Prepare a fresh aqueous solution of the reducing agent, NaBH₄.

Add the NaBH₄ solution dropwise to the reaction mixture under vigorous stirring over a

period of 1-2 hours.

A color change from orange to dark brown/black will signify the formation of alkanethiol-

stabilized AuNPs.[12]
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Continue stirring for at least 3 hours after the addition of NaBH₄ is complete to ensure full

reaction.

Separate the organic phase and purify the AuNPs by repeated precipitation with ethanol

followed by centrifugation and resuspension in toluene.
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Protocol 2: One-Step Brust-Schiffrin Workflow

1. Mix Aqueous HAuCl₄ with
TOAB in Toluene

2. Phase Transfer of Au³⁺
to Organic Layer

3. Add 1-Octanethiol
to Organic Phase

4. Dropwise add aqueous NaBH₄

(Reducing Agent)

5. AuNP Formation
(Color change to dark brown)

6. Stir for 3+ hours

7. Separate Organic Layer

8. Purify via Precipitation
(Octanethiol-AuNPs)

Click to download full resolution via product page

Caption: Workflow for the one-step Brust-Schiffrin synthesis method.
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Data Presentation & Characterization
Successful functionalization is confirmed by a suite of characterization techniques that

measure changes in the physicochemical properties of the nanoparticles.

Table 1: Typical Characterization Data for AuNPs Before and After 1-Octanethiol
Functionalization

Parameter
Citrate-Stabilized
AuNPs

1-Octanethiol
Functionalized
AuNPs

Characterization
Technique

Hydrodynamic

Diameter
20-25 nm 25-35 nm

Dynamic Light

Scattering (DLS)[1]

Zeta Potential -30 to -50 mV -10 to +5 mV
Dynamic Light

Scattering (DLS)[1]

Surface Plasmon

Resonance (λmax)
518-522 nm 523-528 nm

UV-Vis

Spectroscopy[1]

Solubility Water, Buffers
Toluene, Chloroform,

Hexane
Visual Inspection

Core Diameter ~20 nm ~20 nm
Transmission Electron

Microscopy (TEM)[1]

Note: Values are typical for AuNPs with a core diameter of ~20 nm and may vary based on

synthesis conditions and core size.

Characterization Methodologies:

UV-Visible Spectroscopy: Used to monitor the Surface Plasmon Resonance (SPR) peak. A

slight red-shift (increase in λmax) after functionalization indicates a change in the local

dielectric environment of the AuNP surface, confirming the presence of the 1-octanethiol
layer.[1]

Dynamic Light Scattering (DLS): Measures the hydrodynamic diameter, which is expected to

increase due to the added thickness of the octanethiol monolayer.[1] It also measures the
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zeta potential, which will shift from highly negative (due to citrate ions) to near-neutral,

reflecting the uncharged nature of the octanethiol coating.[1]

Transmission Electron Microscopy (TEM): Visualizes the nanoparticles to confirm that the

metallic core size and shape have not changed during the functionalization process and that

no aggregation has occurred.

Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to confirm the presence of the

C-H stretches of the alkyl chains from 1-octanethiol on the nanoparticle surface.

Gold Core
(Au)

Au-S Bond
(Covalent)

Sulfur (S)

Octyl Chain
(-C₈H₁₇)

Thiol Linkage

Self-Assembled
Monolayer (SAM)

Click to download full resolution via product page

Caption: Structure of a 1-octanethiol functionalized gold nanoparticle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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